3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid

• IUPAC Name: 3-[(2,6-difluorobenzoyl)-ethylamino]propanoic acid
• InChI: InChI=1S/C12H13F2NO3/c1-2-15(7-6-10(16)17)12(18)11-8(13)4-3-5-9(11)14/h3-5H,2,6-7H2,1H3,(H,16,17)
• InChI Key: SXYAHMGTBBVCRA-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCC(=O)O)C(=O)C1=C(C=CC=C1F)F
• Molecular Formula: C12H13F2NO3
• Molecular Weight: 257.23 g/mol

Description

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid, also known as DFEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DFEP is a derivative of the amino acid proline and has been synthesized through various methods.

Mechanism of Action

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid inhibits the activity of POP by binding to the active site of the enzyme. This binding prevents the enzyme from degrading neuropeptides, which are involved in various physiological processes, including neurotransmission. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has also been shown to increase the levels of neuropeptides in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has been shown to have various biochemical and physiological effects, including the inhibition of POP activity, the increase of neuropeptide levels in the brain, and the potential therapeutic effects in neurological disorders. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has also been shown to have no significant toxicity in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has several advantages for lab experiments, including its high purity, stability, and solubility in water. However, 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has limitations, including its high cost and the need for further studies to determine its optimal dosage and administration route.

Future Directions

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has potential future directions in various fields, including medicinal chemistry, biochemistry, and neuroscience. Future studies may focus on optimizing the synthesis method, determining the optimal dosage and administration route, and investigating the potential therapeutic effects of 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid in various neurological disorders. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid may also have potential applications in other fields, including agriculture and environmental science.
Conclusion:
3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has been synthesized through various methods and has been studied for its potential therapeutic effects in neurological disorders. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid inhibits the activity of POP by binding to the active site of the enzyme, which prevents the degradation of neuropeptides. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has various biochemical and physiological effects, including the increase of neuropeptide levels in the brain and no significant toxicity. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has advantages and limitations for lab experiments and has potential future directions in various fields.

Synthesis Methods

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid can be synthesized through various methods, including the reaction of proline with ethyl 2,6-difluorobenzoyl chloride in the presence of a base. The reaction yields 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid as a white solid, which can be purified through recrystallization. Other methods involve the use of different reagents and solvents, but the overall process remains similar.

Scientific Research Applications

3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience. 3-[(2,6-Difluorobenzoyl)-ethylamino]propanoic acid has been shown to inhibit the activity of the enzyme prolyl oligopeptidase (POP), which is involved in the degradation of neuropeptides. This inhibition has potential therapeutic effects in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.